3,4-Didehydronaratriptan
3,4-Didehydronaratriptan
Naratriptan is a selective serotonin 5-HT1B agonist (pKi = 8.9 for human 5-HT1B) used in the treatment of severe cephalic pain, including migraine headaches. 3,4-dihydro Naratriptan is an impurity formed during the preparation of naratriptan.
Brand Name:
Vulcanchem
CAS No.:
121679-20-7
VCID:
VC20799659
InChI:
InChI=1S/C17H23N3O2S/c1-18-23(21,22)10-7-13-3-4-17-15(11-13)16(12-19-17)14-5-8-20(2)9-6-14/h3-5,11-12,18-19H,6-10H2,1-2H3
SMILES:
CNS(=O)(=O)CCC1=CC2=C(C=C1)NC=C2C3=CCN(CC3)C
Molecular Formula:
C17H23N3O2S
Molecular Weight:
333.5 g/mol
3,4-Didehydronaratriptan
CAS No.: 121679-20-7
Cat. No.: VC20799659
Molecular Formula: C17H23N3O2S
Molecular Weight: 333.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Naratriptan is a selective serotonin 5-HT1B agonist (pKi = 8.9 for human 5-HT1B) used in the treatment of severe cephalic pain, including migraine headaches. 3,4-dihydro Naratriptan is an impurity formed during the preparation of naratriptan. |
|---|---|
| CAS No. | 121679-20-7 |
| Molecular Formula | C17H23N3O2S |
| Molecular Weight | 333.5 g/mol |
| IUPAC Name | N-methyl-2-[3-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)-1H-indol-5-yl]ethanesulfonamide |
| Standard InChI | InChI=1S/C17H23N3O2S/c1-18-23(21,22)10-7-13-3-4-17-15(11-13)16(12-19-17)14-5-8-20(2)9-6-14/h3-5,11-12,18-19H,6-10H2,1-2H3 |
| Standard InChI Key | UJPMSESNMYEKDD-UHFFFAOYSA-N |
| SMILES | CNS(=O)(=O)CCC1=CC2=C(C=C1)NC=C2C3=CCN(CC3)C |
| Canonical SMILES | CNS(=O)(=O)CCC1=CC2=C(C=C1)NC=C2C3=CCN(CC3)C |
| Appearance | Assay:≥95%A crystalline solid |
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